molecular formula C11H14ClN B2657212 1H,1aH,6H,6aH-cyclopropa[a]inden-1-ylmethanamine hydrochloride CAS No. 1394716-69-8

1H,1aH,6H,6aH-cyclopropa[a]inden-1-ylmethanamine hydrochloride

Cat. No.: B2657212
CAS No.: 1394716-69-8
M. Wt: 195.69
InChI Key: HQKMYZGORCQFFJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

The compound “1H,1aH,6H,6aH-cyclopropa[a]inden-1-ylmethanamine hydrochloride” is a chemical substance with the CAS Number: 2137858-68-3 . It has a molecular weight of 181.66 . The IUPAC name for this compound is (1R,1aS,6aS)-1,1a,6,6a-tetrahydrocyclopropa[a]inden-1-amine hydrochloride .

Scientific Research Applications

Asymmetric Organocatalytic Cyclopropanation

A study by Wang et al. (2013) demonstrates the application of a simple chiral diamine catalyst in the asymmetric cyclopropanation of cinnamone derivatives with stabilized sulfur ylides, achieving moderate yields and good enantio- and diastereoselectivities under mild conditions (Wang et al., 2013).

Synthesis and Biological Evaluation of Bromophenol Derivatives

Research by Boztaş et al. (2019) explores the synthesis of bromophenol derivatives with a cyclopropyl moiety, revealing their effectiveness as inhibitors of cytosolic carbonic anhydrase I and II isoforms and acetylcholinesterase enzymes. This suggests potential therapeutic applications for diseases like Alzheimer's and Parkinson's (Boztaş et al., 2019).

LSD1 Inhibitors for CNS Disorders

A patent application by Blass (2016) on cyclopropanamine compounds outlines their use as inhibitors of Lysine-specific demethylase 1 (LSD1), a promising therapeutic approach for various central nervous system disorders, including schizophrenia and Alzheimer’s disease (Blass, 2016).

Stereo- and Regioselective Cycloaddition

Filatov et al. (2018) developed a method for the synthesis of complex compounds through a stereo- and regioselective 1,3-dipolar cycloaddition, opening new avenues for the creation of cyclopropa[a]pyrrolizine or azabicyclo[3.1.0]hexane moieties with potential anticancer activity (Filatov et al., 2018).

Detection of Pure Hydrocarbon Cycles in Space

Cernicharo et al. (2021) identified new pure hydrocarbon cycles in TMC-1, including ethynyl cyclopropenylidene, cyclopentadiene, and indene. This discovery contributes to understanding the formation and abundance of hydrocarbon rings in cold dark clouds, highlighting the role of hydrocarbon chemistry in astrochemical environments (Cernicharo et al., 2021).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, washing hands thoroughly after handling, and using only outdoors or in a well-ventilated area .

Properties

IUPAC Name

1,1a,6,6a-tetrahydrocyclopropa[a]inden-1-ylmethanamine;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H13N.ClH/c12-6-10-9-5-7-3-1-2-4-8(7)11(9)10;/h1-4,9-11H,5-6,12H2;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HQKMYZGORCQFFJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C2C(C2C3=CC=CC=C31)CN.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H14ClN
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

195.69 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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